Cas no 38204-36-3 (Acetic acid, [[(4-chlorophenyl)thioxomethyl]thio]-)

• Product Name: Acetic acid, [[(4-chlorophenyl)thioxomethyl]thio]-
• CAS No: 38204-36-3
• MF: C₉H₇ClO₂S₂
• MW: 246.733679056168
• CID: 1488774
• PubChem ID: 593395
• Update Time: 2025-04-21

Acetic acid, [[(4-chlorophenyl)thioxomethyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [[(4-chlorophenyl)thioxomethyl]thio]-
• 2-(4-chlorobenzenecarbothioyl)sulfanylacetic acid
• 38204-36-3
• SCHEMBL2108708
• DTXSID00343944
• [(4-Chlorobenzothioyl)sulfanyl]acetic acid #
• (4-chloro-thiobenzoylsulfanyl)-acetic acid
• S-[p-Chlorothiobenzoyl]thioglycolic acid

• Inchi： 1S/C9H7ClO2S2/c10-7-3-1-6(2-4-7)9(13)14-5-8(11)12/h1-4H,5H2,(H,11,12)
• InChI Key： ANBCAXVEMHHBFM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=S)SCC(=O)O)=CC=1

Computed Properties

• Exact Mass: 245.95771
• Monoisotopic Mass: 245.9575995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 94.7Ų

Experimental Properties

• PSA: 37.3